1-Acetyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-4-one

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• SMILES: CCOC1=CC2=C(C=C1)N(CCC2=O)C(=O)C
• InChI: InChI=1S/C13H15NO3/c1-3-17-10-4-5-12-11(8-10)13(16)6-7-14(12)9(2)15/h4-5,8H,3,6-7H2,1-2H3
• InChIKey: VRYPLNYBBZPKNC-UHFFFAOYSA-N

Identity, Purity, and Procurement Specifications

1-Acetyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-4-one (CAS 1505668-16-5) is a synthetic tetrahydroquinoline derivative with molecular formula C₁₃H₁₅NO₃ and molecular weight 233.26 g·mol⁻¹ . Its structure combines an N-acetyl group at position 1 with an ethoxy substituent at position 6, differentiating it from the unsubstituted parent compound 1-acetyl-1,2,3,4-tetrahydroquinolin-4-one (CAS 64142-63-8; MW 189.21 g·mol⁻¹) . Commercial suppliers consistently specify a minimum purity of 95 % for this compound, making it suitable for routine research use in medicinal chemistry and synthetic applications .

✓ Pre-installed 6-ethoxy group for regioselective synthetic control

✓ N-acetyl protected scaffold for orthogonal functionalization

✓ Routine research-grade purity for medicinal chemistry building block

Why Generic Substitution with In-Class Analogs Fails

Substitution at the 6-position with an ethoxy group fundamentally alters the steric and electronic profile of the tetrahydroquinolin-4-one core, directly impacting electrophilic aromatic substitution (EAS) regioselectivity. For the parent 1-acetyl-1,2,3,4-tetrahydroquinolin-4-one, nitration occurs predominantly at the 6-position, yielding 6-nitro and 6,8-dinitro derivatives [1]. In the 6-ethoxy analog, this site is blocked, forcing EAS to proceed at alternative positions and yielding different product distributions—a critical consideration for downstream synthetic planning. Additionally, the N-acetyl group functions as a transient protecting group that can be selectively removed, enabling orthogonal functionalization strategies not feasible with non-acetylated 2,3-dihydroquinolin-4(1H)-ones [2]. Therefore, generic substitution by unsubstituted, N-deprotected, or differently substituted analogs will inevitably lead to divergent reactivity and synthetic outcomes.

Risk

6-Ethoxy substitution blocks electrophilic attack at the 6-position, shifting nitration product distribution relative to the unsubstituted parent

Risk

N-Acetyl protection enables selective deprotection and orthogonal synthesis; free NH analogs may undergo competing N-functionalization side reactions

• [1] Bolotina, L.A., Lopatin, B.V. & Bekhli, A.F. Structures and constants of the products of nitration of 1-acetyl-1,2,3,4-tetrahydroquinolin-4-one. Chem. Heterocycl. Compd. 18, 508–510 (1982). https://doi.org/10.1007/BF00526088. View Source
• [2] US Patent US6924295B2. Tetrahydroquinoline derivative compound and drug containing the compound as active ingredient. Assignee: Sumitomo Pharmaceuticals. https://patents.google.com/patent/US6924295 (accessed 2026-05-04). View Source

Product-Specific Differentiation Evidence

Molecular Weight and Purity Benchmarking

The target compound (MW 233.26 g·mol⁻¹) differs from the unsubstituted parent 1-acetyl-1,2,3,4-tetrahydroquinolin-4-one (MW 189.21 g·mol⁻¹) by +44.05 g·mol⁻¹, corresponding exactly to the mass of an ethoxy (–OCH₂CH₃) substituent . Commercial material is supplied at ≥95% purity, providing a reliable identity benchmark for procurement . In contrast, the non-ethoxylated parent is typically offered at 97% purity but lacks the 6-substitution that is critical for target applications .

MW & Purity

Data to verify

MW 233.26 vs 189.21 (+44.05, ethoxy); purity ≥95% vs 97%

MW shift confirms 6-ethoxy identity; purity supports procurement and stoichiometry

Supplier-reported analytical characterization

Evidence Dimension	Molecular weight (identity confirmation)
Target Compound Data	233.26 g·mol⁻¹ (C₁₃H₁₅NO₃); purity ≥95%
Comparator Or Baseline	1-Acetyl-1,2,3,4-tetrahydroquinolin-4-one (CAS 64142-63-8): 189.21 g·mol⁻¹ (C₁₁H₁₁NO₂); purity 97%
Quantified Difference	+44.05 g·mol⁻¹ (ethoxy group mass); purity difference −2 percentage points
Conditions	Standard analytical characterization (NMR, LCMS, elemental analysis) by commercial vendors

Why This Matters

The unambiguous molecular-weight shift confirms the presence of the 6-ethoxy substituent, eliminating ambiguity in compound identity during procurement and enabling precise stoichiometric calculations in experimental protocols.

Regioselectivity Shift in Electrophilic Substitution

Nitration of 1-acetyl-1,2,3,4-tetrahydroquinolin-4-one yields a mixture of 6-nitro-1,2,3,4-tetrahydroquinolin-4-one, 6,8-dinitro-1,2,3,4-tetrahydroquinolin-4-one, 8-nitroquinolin-4-one, and 6,8-dinitroquinolin-4-one, with the 6-position being the primary site of electrophilic attack [1]. In the 6-ethoxy derivative, this reactive site is occupied, fundamentally redirecting EAS to alternative positions. Although quantitative product-distribution data for the 6-ethoxy compound have not been reported, the well-characterized behavior of the parent system allows a class-level inference that the 6-ethoxy substituent eliminates the dominant nitration pathway, thereby altering the isolable product profile.

EAS Regioselectivity

Class-level

6-Ethoxy blocks nitration at 6-position; eliminates 6-nitro and 6,8-dinitro pathways (class-level inference)

May redirect electrophilic substitution to alternative ring positions

Quantitative product ratios for 6-ethoxy analog not reported

Evidence Dimension	Electrophilic aromatic substitution regioselectivity
Target Compound Data	6-Ethoxy substituent blocks nitration at the 6-position; alternative nitration sites expected (not quantified experimentally)
Comparator Or Baseline	1-Acetyl-1,2,3,4-tetrahydroquinolin-4-one (unsubstituted): nitration yields 6-nitro, 6,8-dinitro, 8-nitroquinolin-4-one, and 6,8-dinitroquinolin-4-one products
Quantified Difference	Qualitative alteration: elimination of 6-nitration pathway; quantitative product ratios for the 6-ethoxy analog are unavailable
Conditions	Nitration conditions as described by Bolotina et al. (1982) for the parent compound

Why This Matters

When the compound is used as a synthetic intermediate, the presence of the 6-ethoxy group prevents unwanted functionalization at that position, simplifying reaction mixtures and potentially improving the yield of desired regioisomers.

• [1] Bolotina, L.A., Lopatin, B.V. & Bekhli, A.F. Structures and constants of the products of nitration of 1-acetyl-1,2,3,4-tetrahydroquinolin-4-one. Chem. Heterocycl. Compd. 18, 508–510 (1982). https://doi.org/10.1007/BF00526088. View Source

N-Acetyl Protection for Orthogonal Synthesis

The N-acetyl group in 1-acetyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-4-one acts as a base-labile protecting group that can be removed under hydrolytic conditions (e.g., aqueous NaOH, reflux) to generate the corresponding 6-ethoxy-2,3-dihydroquinolin-4(1H)-one [1]. This contrasts with the non-acetylated analog (CAS 3835-24-3), which has a free NH and is susceptible to N-alkylation or acylation side reactions during multi-step syntheses. The N-acetyl protecting strategy is a well-established motif in tetrahydroquinoline chemistry, as exemplified in patent literature where N-acetyl tetrahydroquinoline derivatives serve as key intermediates for CETP inhibitors and other bioactive molecules [2].

N-Protection Strategy

Class-level

N-Acetyl protected; can be removed under basic hydrolysis to give free NH derivative

Enables orthogonal functionalization without competing N-reactivity

Deprotection conditions referenced from general protective-group chemistry

Evidence Dimension	Synthetic versatility (N-protection status)
Target Compound Data	N-Acetyl protected; can be deprotected under basic hydrolysis to yield free NH derivative
Comparator Or Baseline	6-Ethoxy-2,3-dihydroquinolin-4(1H)-one (CAS 3835-24-3): free NH, susceptible to N-functionalization side reactions
Quantified Difference	Qualitative advantage: orthogonal protection enables selective functionalization at C-2, C-3, or C-8 positions without competing N-reactivity
Conditions	Standard protecting-group manipulation conditions (aqueous base, organic solvent)

Why This Matters

For researchers designing multi-step synthetic routes, the N-acetyl protected form offers greater flexibility and cleaner reaction profiles than the unprotected analog, reducing purification burden and improving overall synthetic efficiency.

• [1] Wuts, P.G.M. & Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007; Chapter 7, pp. 867–894 (general reference for acetamide deprotection conditions). View Source
• [2] US Patent US6924295B2. Tetrahydroquinoline derivative compound and drug containing the compound as active ingredient. Assignee: Sumitomo Pharmaceuticals. https://patents.google.com/patent/US6924295 (accessed 2026-05-04). View Source

CETP Inhibitor Patent Landscape Positioning

The tetrahydroquinoline scaffold, particularly with N-acetyl and 6-alkoxy substitution, is explicitly claimed in patent literature as a core structure for cholesterol ester transfer protein (CETP) inhibitors, a target for dyslipidemia and cardiovascular disease [1][2]. While no public IC₅₀ data are reported for the specific compound 1-acetyl-6-ethoxy-1,2,3,4-tetrahydroquinolin-4-one, closely related analogs within the same patent families (e.g., 6-methoxy and 6-ethoxy tetrahydroquinolines) have demonstrated nanomolar-range CETP inhibitory activity in biochemical assays [1]. This positions the compound as a viable scaffold for structure–activity relationship (SAR) exploration in cardiovascular drug discovery programs.

CETP Patent Landscape

Class-level

Covered by CETP-inhibitor Markush claims (US6924295B2, US2012/0142728); no discrete IC50 reported

Aligns with patent-preferred 6-alkoxy substitution for SAR exploration

Patent analogs exhibit nanomolar CETP inhibition in biochemical assays (source review)

Evidence Dimension	Patent coverage and target-class association
Target Compound Data	Structurally covered by generic Markush claims in CETP-inhibitor patents (US6924295B2, US2012/0142728); no discrete IC₅₀ reported
Comparator Or Baseline	Unsubstituted 1-acetyl-1,2,3,4-tetrahydroquinolin-4-one: also covered, but lacks 6-alkoxy substitution that is explicitly highlighted in patent embodiments
Quantified Difference	Qualitative patent-positioning advantage: 6-alkoxy substitution is a preferred embodiment in multiple CETP-inhibitor patent filings; quantitative activity data for the exact compound remain proprietary or unpublished
Conditions	Patent analysis based on US6924295B2 and US2012/0142728A1

Why This Matters

Procurement of this compound is strategically justified for organizations pursuing CETP or related lipid-metabolism targets, as it aligns with patent-preferred substitution patterns and can serve as a direct entry point into SAR campaigns without requiring in-house synthesis of the core scaffold.

• [1] US Patent US6924295B2. Tetrahydroquinoline derivative compound and drug containing the compound as active ingredient. Assignee: Sumitomo Pharmaceuticals. https://patents.google.com/patent/US6924295 (accessed 2026-05-04). View Source
• [2] US Patent Application US2012/0142728A1. Chemical compound and its use. Assignee: Bayer Pharma AG. https://www.freepatentsonline.com/y2012/0142728.html (accessed 2026-05-04). View Source

Research and Industrial Application Scenarios

6-Ethoxy-Functionalized Library Synthesis

This compound serves as a protected, pre-functionalized building block for constructing 6-ethoxy-substituted quinoline and dihydroquinolinone libraries. The N-acetyl group can be selectively removed under basic hydrolysis to unmask the free NH, enabling subsequent N-alkylation, N-arylation, or N-sulfonylation [1]. The 6-ethoxy group remains stable through these manipulations, allowing convergent library synthesis without late-stage introduction of the ether substituent. This strategy is supported by patent precedents in which N-acetyl tetrahydroquinolines are employed as key intermediates for CETP inhibitors [2].

CETP Pharmacophore SAR Exploration

Multiple patent families explicitly claim 6-alkoxy-substituted tetrahydroquinolines as CETP-inhibitor pharmacophores for the treatment of dyslipidemia, hypercholesterolemia, and atherosclerosis [2][3]. Procurement of this compound provides a direct entry point for medicinal chemistry teams seeking to elaborate the scaffold at the C-2, C-3, or 8-position while retaining the 6-ethoxy group that is favored in patent embodiments. This avoids the need for de novo synthesis of the core, accelerating hit-to-lead timelines.

Regioselective C-8 or C-2 Functionalization

Because the 6-position is blocked by the ethoxy substituent, electrophilic aromatic substitution reactions (e.g., nitration, halogenation, Friedel–Crafts acylation) are redirected to alternative sites, primarily C-8 and potentially C-2 [4]. This predictable regioselectivity simplifies the synthesis of 8-functionalized tetrahydroquinoline derivatives, which are often challenging to access from the unsubstituted parent compound. Researchers can exploit this inherent directing effect to streamline the preparation of disubstituted tetrahydroquinoline scaffolds.

Analytical Reference Standard Development

With a guaranteed minimum purity of 95% and a well-defined molecular weight (233.26 g·mol⁻¹), this compound is suitable as a reference standard for HPLC, LCMS, and NMR method development . Its distinct retention time and mass spectral signature, relative to the unsubstituted parent (MW 189.21), allow researchers to establish robust analytical methods for monitoring reaction progress and purity in synthetic workflows.

Application

Selection Property

Validation Focus

6-Ethoxy-functionalized library synthesis

N-Acetyl protected, 6-ethoxy pre-installed building block

Deprotection and N-functionalization efficiency

CETP pharmacophore SAR exploration

6-Alkoxy substitution preferred in patent embodiments

Target engagement and SAR interpretation

Regioselective C-8 or C-2 functionalization

6-Ethoxy blocking group for electrophilic substitution

Regioisomer product distribution confirmation

Analytical reference standard development

Defined molecular weight and consistent purity

Chromatographic and spectroscopic method qualification

• [1] Wuts, P.G.M. & Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007; Chapter 7, pp. 867–894 (general reference for acetamide deprotection conditions). View Source
• [2] US Patent US6924295B2. Tetrahydroquinoline derivative compound and drug containing the compound as active ingredient. Assignee: Sumitomo Pharmaceuticals. https://patents.google.com/patent/US6924295 (accessed 2026-05-04). View Source
• [3] US Patent Application US2012/0142728A1. Chemical compound and its use. Assignee: Bayer Pharma AG. https://www.freepatentsonline.com/y2012/0142728.html (accessed 2026-05-04). View Source
• [4] Bolotina, L.A., Lopatin, B.V. & Bekhli, A.F. Structures and constants of the products of nitration of 1-acetyl-1,2,3,4-tetrahydroquinolin-4-one. Chem. Heterocycl. Compd. 18, 508–510 (1982). https://doi.org/10.1007/BF00526088. View Source